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Compound of Interest

Compound Name: Laidlomycin phenylcarbamate

Cat. No.: B1674329

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive meta-analysis of studies on Laidlomycin
Phenylcarbamate (LPC) for use in finishing steers. It offers an objective comparison of LPC's
performance against other ionophores and non-ionophore alternatives, supported by
experimental data. Detailed methodologies of key experiments are included to facilitate
replication and further research.

Performance Data Summary

The following tables summarize the quantitative data from a pivotal meta-analysis and other
comparative studies on the effects of Laidlomycin Propionate (a salt of Laidlomycin) and other
feed additives on the performance and carcass characteristics of finishing steers.

Table 1: Meta-analysis of Laidlomycin Propionate vs. Monensin Sodium in Finishing Steers
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Laidlomyci .
Monensin
n . Mean L
Parameter . Sodium . P-value Citation
Propionate Difference

(LP) (MS)

Performance

Average

Daily Gain

(ADG), live- 1.64 1.59 +0.05 <0.05 [1]I2]
adjusted (

kg/day )

Average
Daily Gain
(ADG),

carcass-

1.08 1.03 +0.05 <0.05 [1][2]

adjusted (
kg/day )

Dry Matter
Intake (DMI) (  9.84 9.20 +0.64 <0.05 [1][2]
kg/day )

Feed
Efficiency
(G:F), live-

adjusted

0.167 0.173 -0.006 >0.05 [1]12]

Feed

Efficiency

(G:F), 0.110 0.112 -0.002 >0.05 [11[2]
carcass-

adjusted

Carcass
Characteristic

S

Hot Carcass 370.3 358.5 +11.8 <0.05 [1][2]
Weight
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(HCW) (kg)

Health

Liver )
Higher Lower

Abscesses i ] - <0.05 [11[2]
Incidence Incidence

(%)

] No Significant  No Significant
Mortality (%) - >0.05 [11[2]

Difference Difference

Data compiled from the meta-analysis by Cernicchiaro et al. (2016), which included 17 studies,
135 pens, and 13,603 steers. In many of the compared trials, Laidlomycin Propionate was fed
in combination with chlortetracycline, while Monensin Sodium was often combined with tylosin.
The higher incidence of liver abscesses in the Laidlomycin Propionate group may be
attributable to the differing antimicrobial partners.[1][2]

Table 2: Comparative Performance of Laidlomycin Propionate, Other lonophores, and Non-
lonophore Alternatives
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Treatment

ADG ( kg/d )

DMI ( kg/d )

Feed
Efficiency
(G:F)

Key _
- Citation
Findings

Laidlomycin
Propionate
(LP)

1.64

9.84

0.167

Increased
ADG and
DMI
compared to

[1](2]

Monensin.[1]

[2]

Monensin
Sodium (MS)

1.59

9.20

0.173

Improved
feed
efficiency [1][2]
through

reduced DMI.

Salinomycin

Increased
ADG by up to
21% in some

studies.

Variable

Improved
feed

conversion.

A potent

ionophore

showing [3]
significant

gains.

Essential Oils

Similar to

Monensin

Similar to

Monensin

Similar to

Monensin

A potential
natural
alternative
. (2]
with

comparable

performance.

Phytogenic
Feed
Additives

Similar to

Monensin

Similar to

Monensin

Slightly lower
than

Monensin

Showed
comparable

growth
performance [4]
to Monensin

in some

studies.

© 2025 BenchChem. All rights reserved.

4/10

Tech Support


https://pubmed.ncbi.nlm.nih.gov/6378867/
https://www.agproud.com/articles/55760-alternatives-to-conventional-feeding-and-nutritional-management-tools
https://pubmed.ncbi.nlm.nih.gov/6378867/
https://www.agproud.com/articles/55760-alternatives-to-conventional-feeding-and-nutritional-management-tools
https://pubmed.ncbi.nlm.nih.gov/6378867/
https://www.agproud.com/articles/55760-alternatives-to-conventional-feeding-and-nutritional-management-tools
https://www.researchgate.net/figure/Effects-of-salinomycin-on-production-performance-of-steers-in-feedlot_tbl2_311852474
https://www.agproud.com/articles/55760-alternatives-to-conventional-feeding-and-nutritional-management-tools
https://extension.okstate.edu/programs/beef-extension/beef-cattle-research-updates/site-files/docs/archive/2024/beef-cattle-research-update-march-2024-a.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Experimental Protocols

Meta-analysis Comparing Laidlomycin Propionate and
Monensin Sodium (Cernicchiaro et al., 2016)

This section details the methodology typical of the studies included in the comprehensive meta-
analysis.

o Objective: To quantify the effects of Laidlomycin Propionate (LP), alone or with
chlortetracycline, compared to Monensin Sodium (MS), alone or with tylosin, on
performance, health, and carcass traits in finishing steers.[1]

» Study Design: A systematic review and random-effects meta-analysis of 17 studies,
comprising 135 pens and 13,603 steers.[1]

e Animal Model: Finishing steers in North American feedlots.[1]
e Treatments:

o Laidlomycin Propionate (LP) at commercially approved dosages.

o Monensin Sodium (MS) at commercially approved dosages.

o Often, LP was administered with chlortetracycline, and MS with tylosin.[1]
» Data Collection:

o Performance: Average Daily Gain (ADG), Dry Matter Intake (DMI), and Feed Efficiency
(G:F) were measured.

o Carcass: Hot Carcass Weight (HCW) was recorded.
o Health: Incidence of liver abscesses and mortality rates were documented.[1]

 Statistical Analysis: Random-effects meta-analysis models were used to calculate mean
differences and odds ratios to compare the effects of the treatments.[5]
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General Protocol for lonophore Efficacy Studies in
Finishing Steers

The following is a generalized experimental workflow for studies evaluating the efficacy of
ionophores like Laidlomycin Phenylcarbamate.

Animal Selection: A cohort of finishing steers of similar breed, age, and weight are selected
and allowed an acclimation period to the feedlot environment.

o Randomization: Steers are randomly allocated to treatment groups to minimize bias.

o Dietary Formulation: A high-energy finishing diet, typically corn-based, is formulated. The
experimental ionophore is added to the diet of the treatment group(s), while the control group
receives the same diet without the additive.

e Feeding and Monitoring:
o Feed is provided ad libitum or at a restricted level, and daily intake is recorded.
o Animals are weighed at regular intervals (e.g., every 28 days) to calculate ADG.
o Health status is monitored daily.

o Data Analysis: At the conclusion of the trial, performance data (ADG, DMI, G:F) and carcass
data are statistically analyzed to determine the effects of the treatment.

Visualizations
Signaling Pathway of lonophores in the Rumen

The following diagram illustrates the mechanism of action of ionophores like Laidlomycin
Phenylcarbamate in the rumen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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